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Compound of Interest

Compound Name: 1,2,5-Trichloronaphthalene

Cat. No.: B15289549

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the known safety and handling precautions
for 1,2,5-trichloronaphthalene. It is intended for use by professionals in research and
development who may handle this compound. Due to a lack of specific toxicological data for
the 1,2,5-isomer, this document draws upon information for trichloronaphthalenes as a group
and other polychlorinated naphthalenes (PCNSs) to provide a conservative safety profile.

Chemical and Physical Properties

1,2,5-Trichloronaphthalene is a member of the polychlorinated naphthalene (PCN) family.
PCNs are known for their chemical stability and persistence in the environment. Commercial

PCN products are often mixtures of various congeners and can range from oily liquids to waxy
solids.

Table 1: Physicochemical Properties of 1,2,5-Trichloronaphthalene

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b15289549?utm_src=pdf-interest
https://www.benchchem.com/product/b15289549?utm_src=pdf-body
https://www.benchchem.com/product/b15289549?utm_src=pdf-body
https://www.benchchem.com/product/b15289549?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15289549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 55720-33-7 [1]
Molecular Formula C10HsCls [1]
Molecular Weight 231.51 g/mol [1]
Appearance Colorless to pale yellow solid [2]
Boiling Point 332.7 °C at 760 mmHg [1]
Flash Point 228.3 °C [1]
Density 1.452 g/cm3 [1]
Vapor Pressure 0.000277 mmHg at 25°C [1]
LogP (Octanol/Water Partition

Coefficient) 48 s
Solubility in Water Insoluble [3]

Toxicological Data

Specific quantitative toxicity data for 1,2,5-trichloronaphthalene is not readily available in the
public domain. The data presented below is for trichloronaphthalenes as a group or for other
relevant polychlorinated naphthalenes. It is crucial to handle 1,2,5-trichloronaphthalene with
the assumption that it possesses a similar toxicological profile to other toxic PCNs. Higher
chlorinated naphthalenes are generally considered more toxic than lower chlorinated ones.[3]

Table 2: Summary of Toxicological Data for Trichloronaphthalenes and Related Compounds
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Health Effects and Hazard Information

Exposure to trichloronaphthalenes can occur through inhalation, skin contact, and ingestion.[2]
Acute Effects:

e [rritation to the skin and eyes.[2]

e High exposure can lead to loss of appetite, nausea, headache, and dizziness.[2]

Chronic Effects:

e May cause an acne-like skin rash known as chloracne.[2]

o Potential for liver damage.[2] Severe and sometimes fatal liver disease has been associated
with occupational exposure to PCNs.[5]

PCNs are persistent in the environment and can bioaccumulate.[6] The toxic effects of some
PCNs are similar to those of dioxins.[6]

Experimental Protocols

Detailed experimental data for 1,2,5-trichloronaphthalene is limited. The following are
generalized protocols for key toxicological assays that would be relevant for assessing its
safety.

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method to assess the mutagenic potential of a chemical.[7]
Methodology:

o Tester Strains: Several strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535,
TA1537) and Escherichia coli (e.g., WP2uvrA) with pre-existing mutations in the histidine (for
Salmonella) or tryptophan (for E. coli) synthesis pathway are used.[7]

o Metabolic Activation: The test is conducted both with and without a mammalian metabolic
activation system (S9 mix), typically derived from rat liver, to detect mutagens that require
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metabolic activation.[7]

Exposure: The tester strains are exposed to a range of concentrations of the test substance
(e.g., 313 to 5000 u g/plate ) on agar plates with a minimal amount of the required amino
acid.[7]

Incubation: The plates are incubated for a set period.

Evaluation: A positive result is indicated by a significant, dose-dependent increase in the
number of revertant colonies (colonies that have regained the ability to synthesize the
required amino acid) compared to the negative control.[7]

In Vivo Rodent Acute Oral Toxicity Study

This study is designed to determine the short-term toxicity of a substance when administered

orally.

Methodology:

Test Animals: Typically, young adult rats or mice of a specific strain are used.

Dose Administration: The test substance is administered in a single dose via gavage. A limit
test may be performed first at a high dose (e.g., 2000 or 5000 mg/kg body weight). If toxicity
is observed, a dose-ranging study with multiple dose groups is conducted.

Observation Period: Animals are observed for a period of up to 14 days for signs of toxicity,
morbidity, and mortality. Body weight changes are also monitored.

Necropsy: At the end of the observation period, all animals are euthanized and a gross
necropsy is performed. Tissues and organs may be collected for histopathological
examination.

Endpoint: The primary endpoint is the LD50 (the dose that is lethal to 50% of the test
animals), along with detailed observations of toxic effects.

Signaling Pathways
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While direct evidence for 1,2,5-trichloronaphthalene is lacking, many polychlorinated
aromatic hydrocarbons, including other PCNs, are known to exert their toxic effects through the
Aryl Hydrocarbon Receptor (AhR) signaling pathway.
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Safety and Handling Precautions

Given the potential hazards, stringent safety measures must be implemented when handling
1,2,5-trichloronaphthalene.

Engineering Controls

o Ventilation: Work with this compound should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[2]

e Enclosure: Where possible, enclose operations to minimize the release of dust or vapor.[2]

Personal Protective Equipment (PPE)
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» Respiratory Protection: If engineering controls are insufficient, a NIOSH-approved respirator
appropriate for organic vapors and particulates should be worn.

» Hand Protection: Wear solvent-resistant gloves. Consult with the glove manufacturer for
specific recommendations.

o Eye Protection: Chemical safety goggles or a face shield are mandatory.

« Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are required. For
larger quantities or potential for significant exposure, chemical-resistant coveralls should be
considered.

Hygiene Practices

e Wash hands thoroughly after handling and before leaving the laboratory.[2]
» Do not eat, drink, or smoke in areas where this chemical is handled or stored.[2]

o Contaminated work clothing should be removed and laundered by individuals informed of the
hazards.[2]

Storage and Disposal

» Storage: Store in a cool, well-ventilated area in tightly closed containers.[2] Store away from
oxidizing agents.[2]

» Disposal: Dispose of as hazardous waste in accordance with all federal, state, and local
regulations.

Emergency Procedures
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Chemical Exposure Incident

Immedia}'e Actions

Evacuate immediate area if necessary

Y
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Don appropriate PPE for response
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pirst Aid

Flush eyes with water for 15 min

Seek immediate medical attention

Remove contaminated clothing
Wash skin with soap and water for 15 min
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Spills:

o Evacuate non-essential personnel from the spill area.[2]
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» Wearing appropriate PPE, collect the spilled material in a safe manner and place itin a
sealed container for disposal.[2]

» Ventilate the area and wash the spill site after cleanup is complete.[2]

o For large spills, contact your institution's environmental health and safety department.
Fire:

» Trichloronaphthalene may burn but does not ignite readily.[2]

e Use dry chemical, COz, water spray, or foam extinguishers.[2]

» Fire may produce poisonous gases, including hydrogen chloride and phosgene.[2]
Firefighters should wear self-contained breathing apparatus.

First Aid:
 Inhalation: Move the person to fresh air.[2]

o Skin Contact: Immediately wash the affected area with soap and water for at least 15
minutes. Remove contaminated clothing.[2]

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2]

 Ingestion: Do not induce vomiting. Seek immediate medical attention.

In all cases of exposure, seek medical attention and provide the Safety Data Sheet (if
available) or this guide to the medical personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1,2,5-Trichloronaphthalene: A Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15289549#1-2-5-trichloronaphthalene-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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